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Compound of Interest

Compound Name: HA-100

Cat. No.: B1672589

L  Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling HA-100 (Dihydrochloride), a protein kinase inhibitor.

Adherence to these procedures is vital for ensuring laboratory safety and maintaining

experimental integrity.

Chemical Identification and Properties

Property

Value

Chemical Name

5-(1-piperazinylsulfonyl)-isoquinoline,
dihydrochloride

Synonyms

C-1

CAS Number

210297-47-5

Molecular Formula

C13H15N302S - 2HCI

Appearance Crystalline solid
Purity = 95%

N Soluble in DMSO (~1.1 mg/ml), sparingly
Solubility

soluble in aqueous buffers

Hazard Identification
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HA-100 (Dihydrochloride) is classified as a hazardous substance. The primary routes of
exposure and associated health effects are summarized below.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[1]
Acute Inhalation Toxicity Harmful if inhaled.[1]
Eye Contact May cause irritation.
Skin Contact May cause irritation.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling HA-100 (Dihydrochloride) to minimize
exposure risk.

Protection Type Recommended Equipment
Eye/Face Protection Safety glasses or goggles.
Skin Protection Laboratory coat and gloves (e.g., nitrile).

Not required under normal use with adequate
Respiratory Protection ventilation. If dust is generated, a NIOSH-

approved respirator may be necessary.

Handling and Storage

Proper handling and storage are critical to maintaining the stability of HA-100 and ensuring a
safe laboratory environment.
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Aspect Procedure

- Avoid contact with skin and eyes. - Avoid
Handling formation of dust and aerosols. - Ensure

adequate ventilation.

- Store at -20°C for long-term stability (=4
Storage years).[2] - Keep container tightly closed in a dry

and well-ventilated place.

Experimental Workflow for Handling HA-100

The following diagram outlines the standard procedure for preparing and using HA-100 in a
laboratory setting.
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Preparation

Retrieve HA-100 from -20°C storage

l

Equilibrate to room temperature

;

Weigh desired amount in a chemical fume hood

:

Dissolve in appropriate solvent (e.g., DMSO)

Use immediately or store stock solution appropriately

Experimental Use

Add HA-100 solution to cell culture or assay

l

Incubate as per experimental protocol

;

Perform downstream analysis

Cleanup and Disposal

Decontaminate workspace and equipment

l

Dispose of waste in designated chemical waste containers

Click to download full resolution via product page

Caption: Workflow for the safe handling and use of HA-100 in a laboratory setting.
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing.[3] Seek medical

attention if irritation persists.

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes.[1] Seek medical attention.

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water.[1] Seek

immediate medical attention.

Spill and Disposal Procedures

In the event of a spill, follow these steps to ensure proper cleanup and disposal.

Procedure Steps
1. Evacuate the area and ensure adequate
ventilation. 2. Wear appropriate PPE. 3. Absorb
Spill Cleanup the spill with an inert material (e.g., sand,

vermiculite). 4. Collect the absorbed material

into a sealed container for disposal.

Waste Disposal

Dispose of waste material in accordance with
local, state, and federal regulations. Do not

allow the chemical to enter drains.

Decontamination Plan
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All surfaces and equipment that have come into contact with HA-100 should be
decontaminated.

Item Decontamination Procedure

Wash with a suitable laboratory detergent and

Glassware ] )
rinse thoroughly with water.
Wipe down with a 70% ethanol solution or other
Surfaces ) o
appropriate disinfectant.
] Follow the manufacturer's instructions for
Equipment

decontamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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